Cas no 42571-84-6 (Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester)

• Product Name: Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester
• CAS No: 42571-84-6
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 329965
• PubChem ID: 5743479
• Update Time: 2025-04-19

Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester
• (3-methyl-5-propan-2-ylphenyl) carbonochloridate
• 5-isopropyl-3-methylphenyl chloroformate
• DTXSID10195350
• SCHEMBL5836310
• 42571-84-6
• NS00031214
• EINECS 255-890-5
• AKOS020226190

• Inchi： 1S/C11H13ClO2/c1-7(2)9-4-8(3)5-10(6-9)14-11(12)13/h4-7H,1-3H3
• InChI Key： BBPDRHBZXDFJBM-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=C(C)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes